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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the solubility characteristics of 3-Methoxy-
1-propanol in water and a range of common organic solvents. The information presented is

intended to support research, development, and formulation activities where 3-Methoxy-1-
propanol is utilized as a solvent or intermediate.

Core Solubility Profile
3-Methoxy-1-propanol (CAS No: 1589-49-7) is a versatile solvent recognized for its utility in

various industrial and pharmaceutical applications.[1][2] Its unique chemical structure, featuring

both a hydroxyl group and an ether linkage, imparts a favorable solubility profile, allowing for

miscibility with both polar and non-polar substances. This dual functionality makes it an

excellent choice as a solvent, coupling agent, and chemical intermediate.

Quantitative Solubility Data
The solubility of 3-Methoxy-1-propanol has been reported in a variety of solvents. The

following table summarizes the available quantitative and qualitative solubility data for easy

comparison. "Miscible" indicates that the two liquids are completely soluble in each other at all

proportions.
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Solvent Formula Type
Solubility of 3-
Methoxy-1-
propanol

Water H₂O Polar Protic
Completely Miscible[1]

[3][4][5]

Methanol CH₃OH Polar Protic Soluble, Miscible[2][3]

Acetone C₃H₆O Polar Aprotic Soluble, Miscible[2][3]

Ethanol C₂H₅OH Polar Protic Soluble[4]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble[4]

Benzene C₆H₆ Non-polar Miscible[2]

Factors Influencing Solubility
The solubility of 3-Methoxy-1-propanol is governed by its molecular structure, which allows for

various intermolecular interactions. The following diagram illustrates the key structural features

and their influence on its solubility in different types of solvents.
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Factors Influencing the Solubility of 3-Methoxy-1-propanol

3-Methoxy-1-propanol Molecule

Solvent Interactions

CH₃-O-CH₂CH₂CH₂-OH

Hydroxyl Group (-OH) Ether Group (-O-) Propyl Chain (-C₃H₆-)

Polar Solvents (e.g., Water, Alcohols)

Hydrogen Bonding Dipole-Dipole Interactions

Non-polar Solvents (e.g., Benzene)

Van der Waals Forces
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Experimental Workflow for Solubility Determination

Prepare Solvent and Solute at Constant Temperature

Mix Known Quantities of Solvent and 3-Methoxy-1-propanol

Equilibrate Mixture with Agitation

Allow for Phase Separation/Settling

Visually Inspect for Miscibility

Miscible

Single Phase

Immiscible/Partially Soluble

Multiple Phases/Turbidity

Sample the Saturated Solvent Phase

Analyze Sample Concentration (e.g., GC, HPLC)

Quantitative Solubility Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072126?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/bd-3-methoxy-1-propanol-comprehensive-technical-specifications-and-industrial-applications
https://www.lixing-chem.com/3-methoxy-1-propanol-3941140.html
https://webstore.ansi.org/standards/astm/astme1148871993e1
https://www.chembk.com/en/chem/3-Methoxy-1-propanol
https://mubychem.com/3methoxy1propanolmanufacturers.html
https://mubychem.com/3methoxy1propanolmanufacturers.html
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b072126#solubility-of-3-methoxy-1-propanol-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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